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Compound of Interest

Compound Name: 1-Phenylcyclopentanamine

Cat. No.: B103166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist
Foreword
1-Phenylcyclopentanamine, a molecule of significant interest within medicinal chemistry and

synthetic organic chemistry, presents a unique structural scaffold. Its combination of a rigid

cyclopentyl ring and an aromatic phenyl group attached to a quaternary amine-bearing carbon

atom makes it a valuable building block for the development of novel chemical entities. This

guide provides a comprehensive technical overview of 1-Phenylcyclopentanamine, detailing

its chemical identity, physical properties, synthesis, spectroscopic characterization, safety

protocols, and its emerging role in the landscape of drug discovery. The information herein is

curated to empower researchers with the foundational knowledge required to effectively utilize

this compound in their scientific endeavors.

Chemical Identity and Physical Properties
1-Phenylcyclopentanamine is a cyclic primary amine. The core structure consists of a

cyclopentane ring where one of the carbon atoms is substituted with both a phenyl group and

an amino group.

CAS Number:

17380-74-4 (for the free base)[1]
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5296-90-2 (for the hydrochloride salt)[2]

Molecular Formula: C₁₁H₁₅N[1]

Molecular Weight: 161.25 g/mol [1]

Structure:
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Phenylacetonitrile

1-Phenylcyclopentanecarbonitrile

Base (e.g., NaH)
DMSO

1,4-Dibromobutane

1-Phenylcyclopentanamine

Reduction (e.g., LiAlH4)
or Hydrolysis then Curtius/Hofmann rearrangement
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Discovery & Preclinical
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Phase II
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(Large-scale Trials)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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